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Compound of Interest

Compound Name: Brevetoxin-3

Cat. No.: B15590448 Get Quote

Brevetoxin-3: A Comprehensive Technical Guide
Introduction

Brevetoxin-3 (PbTx-3) is a potent neurotoxin belonging to the brevetoxin family of lipid-soluble

polyether compounds.[1] It is produced by the marine dinoflagellate Karenia brevis, the

organism responsible for harmful algal blooms known as "red tides."[1][2] As a stable derivative

of the more abundant Brevetoxin-2, PbTx-3 is frequently utilized in experimental research.[1][3]

This toxin poses a significant threat to marine ecosystems and public health, primarily through

the consumption of contaminated shellfish, which leads to a condition called Neurotoxic

Shellfish Poisoning (NSP).[1][2] The primary molecular target of Brevetoxin-3 is the voltage-

gated sodium channel (VGSC), making it an invaluable tool for research in neuropharmacology

and toxicology.[1][4]

Chemical Structure and Properties
Brevetoxin-3 is a complex, ladder-like cyclic polyether molecule.[1] Its intricate structure,

consisting of 11 transfused rings, is responsible for its high-affinity interaction with voltage-

gated sodium channels.[5][6]
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Identifier Value Source

IUPAC Name

(1R,3S,5R,7S,9R,11S,12S,14

R,16R,18S,20R,21Z,24S,26R,

28S,30R,31R,33S,35R,37S,42

R,44S,46R,48S)-12-hydroxy-

14-[2-(hydroxymethyl)prop-2-

enyl]-1,3,11,24,31,41,44-

heptamethyl-

2,6,10,15,19,25,29,34,38,43,4

7-

undecaoxaundecacyclo[26.22.

0.0³,²⁶.0⁵,²⁴.0⁷,²⁰.0⁹,¹⁸.0¹¹,¹⁶.0³⁰,

⁴⁸.0³³,⁴⁶.0³⁵,⁴⁴.0³⁷,⁴²]pentaconta

-21,40-dien-39-one

[1][7]

Synonyms
PbTx-3, Dihydrobrevetoxin B,

T-17 Toxin
[1][8]

CAS Number 85079-48-7 [1][4][8][9]

Table 2: Physicochemical Properties of Brevetoxin-3
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Property Value Source

Molecular Formula C₅₀H₇₂O₁₄ [1][4][7][8][9]

Molecular Weight 897.1 g/mol [1][4][7]

Appearance Crystalline solid / White film [1][4]

Purity ≥95% [1][8]

Melting Point 291-293 °C [4]

Solubility

Soluble in DMSO, ethanol,

methanol, acetone, ethyl

acetate

[1][4][8]

Storage -20°C [4][8]

Stability ≥ 4 years when stored at -20°C [8]

Mechanism of Action: Targeting Voltage-Gated
Sodium Channels
The primary neurotoxic effects of Brevetoxin-3 are exerted through its specific, high-affinity

binding to neurotoxin receptor site 5 on the alpha-subunit of voltage-gated sodium channels

(VGSCs) in excitable cells like neurons.[1][4][5][10] This interaction fundamentally alters the

channel's gating properties, leading to uncontrolled neuronal firing and neurotoxicity.[1]

The key consequences of PbTx-3 binding are:

Shift in Activation Voltage: The voltage threshold required to open the channel is shifted to

more negative membrane potentials, meaning channels can open at the normal resting

potential.[1][6][10]

Prolonged Mean Open Time: The channel remains in its open, ion-conducting state for a

significantly longer duration.[8][10]

Inhibition of Inactivation: The channel's natural inactivation mechanism is impaired,

preventing it from closing properly.[1][8][10]
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These combined effects result in a persistent influx of sodium ions (Na⁺), leading to membrane

depolarization, neuronal hyperexcitability, and massive neurotransmitter release.[1][5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

